C24 Ceramide
C24 Ceramide
Production of ceramide occurs upon hydrolysis of sphingomyelin by a specific isoform of PLC, appropriately named sphingomyelinase. Lignoceric ceramide (C24:0) is one of the most abundant naturally occurring ceramides. Ceramides mediate many diverse biological activities, as has been demonstrated in studies utilizing cell-permeable ceramide analogs. A few of the processes regulated by ceramides include apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain.
Brand Name:
Vulcanchem
CAS No.:
34435-05-7
VCID:
VC0014743
InChI:
InChI=1S/C42H83NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-42(46)43-40(39-44)41(45)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h35,37,40-41,44-45H,3-34,36,38-39H2,1-2H3,(H,43,46)/b37-35+/t40-,41+/m0/s1
SMILES:
CCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O
Molecular Formula:
C42H83NO3
Molecular Weight:
650.1
C24 Ceramide
CAS No.: 34435-05-7
Reference Standards
VCID: VC0014743
Molecular Formula: C42H83NO3
Molecular Weight: 650.1
| CAS No. | 34435-05-7 |
|---|---|
| Product Name | C24 Ceramide |
| Molecular Formula | C42H83NO3 |
| Molecular Weight | 650.1 |
| IUPAC Name | N-[(E,2S,3R)-1,3-dihydroxyoctadec-4-en-2-yl]tetracosanamide |
| Standard InChI | InChI=1S/C42H83NO3/c1-3-5-7-9-11-13-15-17-18-19-20-21-22-23-24-26-28-30-32-34-36-38-42(46)43-40(39-44)41(45)37-35-33-31-29-27-25-16-14-12-10-8-6-4-2/h35,37,40-41,44-45H,3-34,36,38-39H2,1-2H3,(H,43,46)/b37-35+/t40-,41+/m0/s1 |
| Standard InChIKey | ZJVVOYPTFQEGPH-GLIYQNSVSA-N |
| SMILES | CCCCCCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(C=CCCCCCCCCCCCCC)O |
| Appearance | Unit:5 mgSolvent:nonePurity:98+%Physical solid |
| Description | Production of ceramide occurs upon hydrolysis of sphingomyelin by a specific isoform of PLC, appropriately named sphingomyelinase. Lignoceric ceramide (C24:0) is one of the most abundant naturally occurring ceramides. Ceramides mediate many diverse biological activities, as has been demonstrated in studies utilizing cell-permeable ceramide analogs. A few of the processes regulated by ceramides include apoptosis, cell differentiation, proliferation of smooth muscle cells, and inhibition of the mitochondrial respiratory chain. |
| Synonyms | Lignoceric Ceramide |
| Reference | 1. J. M. Hauser, B. M. Buehrer, and R. M. Bell “Role of ceramide in mitogenesis induced by exogenous sphingoid bases.” Journal of Biological ChemistryVol. 269 pp. 6803, 19942. N. S. Radin, “Killing tumours by ceramide-induced apoptosis: a critique of available drugs” Biochemical Journal, Vol. 371 pp. 243-256, 20033. N. S. Radin, “Designing anticancer drugs via the achilles heel: ceramide, allylic ketones, and mitochondria” Bioorganic and Medicinal Chemistry, Vol.11(10) pp. 2123-2142, 2003 |
| PubChem Compound | 5283571 |
| Last Modified | Nov 11 2021 |
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